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Compound of Interest

Compound Name: (~2~H_13_)Hexan-1-ol

Cat. No.: B1339748 Get Quote

Essential Safety and Operational Guide for
Handling Hexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Hexan-1-ol (CAS No. 111-27-3) in a laboratory setting. Adherence to these

procedures is essential for ensuring personal safety and regulatory compliance.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Hexan-1-ol is a flammable liquid that is harmful if swallowed or in contact with skin and can

cause serious eye irritation.[1][2][3][4][5] Appropriate PPE is mandatory to minimize exposure

risks.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Hexan-1-ol
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side

protection.[6]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3][4][5][7]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, 11-13 mil

thickness).[1][3]

Prevents skin contact, as

Hexan-1-ol is harmful upon

dermal absorption.[1][3][4][5]

Body Protection

Protective clothing, such as a

lab coat. For larger quantities

or risk of significant splashing,

antistatic clothing may be

recommended.[3]

Minimizes skin exposure and

contamination of personal

clothing.

Respiratory

Generally not required under

normal laboratory conditions

with adequate ventilation.[1]

Use a NIOSH-approved

respirator with an organic

vapor cartridge for

emergencies or in poorly

ventilated areas.

Protects against inhalation of

high concentrations of vapor,

which can be harmful.

II. Safe Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Operational Plan:

Ventilation: Always handle Hexan-1-ol in a well-ventilated area, such as a chemical fume

hood, to keep airborne concentrations low.[2]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][5][7] "No smoking" policies must be strictly enforced in handling areas.[3][7]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1][3][5]

Tools: Use non-sparking tools when opening or handling containers.[1][3][5]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in areas

where Hexan-1-ol is used.[3][5]

Storage Plan:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][6][7]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Recommended storage temperature is between 15–25 °C (59–77 °F).[6]

III. Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

Table 2: Emergency Response Protocols for Hexan-1-ol Incidents
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Incident Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][3] Seek

medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes.[3] If irritation persists, seek medical

attention.

Inhalation

Move the affected person to fresh air.[3] If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention if symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[6] Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[2]

Spill

Evacuate the area. Remove all ignition sources.

[4][8] Ventilate the area. Absorb the spill with an

inert material (e.g., sand, diatomaceous earth)

and place it in a suitable container for disposal.

[9]

Fire

Use dry chemical, CO2, water spray, or alcohol-

resistant foam to extinguish.[1][2] Do not use a

solid water stream as it may scatter and spread

the fire.[3] Firefighters should wear self-

contained breathing apparatus and full

protective gear.[2]

IV. Disposal Plan
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Dispose of Hexan-1-ol and its containers in accordance with all local, state, and federal

regulations. Do not allow it to enter drains or waterways.[4] Contaminated materials from spills

should be collected in a sealed container for proper disposal. It is recommended to consult with

your institution's environmental health and safety (EHS) department for specific disposal

protocols.

V. Quantitative Hazard Data
The following table summarizes key quantitative data for Hexan-1-ol.

Table 3: Physical and Toxicological Properties of Hexan-1-ol

Property Value

LD50 Oral (Rat) 720 mg/kg[1]

LD50 Dermal (Rabbit) 1,500 mg/kg[1]

Flash Point 60 °C (140 °F)[1]

Autoignition Temperature 290 °C (554 °F)[1]

Workplace Exposure Limit WEEL: 40 ppm (long-term value)[1]

VI. Workflow for Safe Handling of Hexan-1-ol
The following diagram outlines the logical workflow for safely handling Hexan-1-ol from receipt

to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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